2-Cyclopropyl-1,6-naphthyridin-5(6H)-one
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Description
Properties
Molecular Formula |
C11H10N2O |
|---|---|
Molecular Weight |
186.21 g/mol |
IUPAC Name |
2-cyclopropyl-6H-1,6-naphthyridin-5-one |
InChI |
InChI=1S/C11H10N2O/c14-11-8-3-4-9(7-1-2-7)13-10(8)5-6-12-11/h3-7H,1-2H2,(H,12,14) |
InChI Key |
NKABJDVTBZLFLL-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C2=NC3=C(C=C2)C(=O)NC=C3 |
Origin of Product |
United States |
Preparation Methods
Conrad-Limpach Cyclization with Cyclopropane-Containing β-Ketoesters
The Conrad-Limpach reaction, a classical method for synthesizing quinoline derivatives, has been adapted for naphthyridine synthesis by condensing β-ketoesters with aminopyridines. For 2-cyclopropyl-1,6-naphthyridin-5(6H)-one, this approach involves reacting 3-aminopyridine (3a) with cyclopropane-functionalized β-ketoester (15a) under acidic conditions (Scheme 1). The reaction proceeds via Schiff base formation, followed by thermal cyclization to yield the 1,6-naphthyridine core.
Scheme 1:
3-Aminopyridine + Cyclopropyl β-ketoester → Schiff base → Cyclization → 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one
Critical parameters include:
Modified Skraup Reaction with Glycerol Derivatives
The Skraup reaction, traditionally used for quinolines, can be modified using iodine or m-NO₂PhSO₃Na as oxidants to construct naphthyridines. For the target compound, cyclopropane-bearing diols (26a) replace glycerol, reacting with 3-amino-4-cyclopropylpyridine (3b) in dioxane/water (1:1) under reflux (Scheme 2).
Table 1: Optimization of Skraup Conditions for 1,6-Naphthyridine Formation
| Oxidant | Solvent | Temperature (°C) | Time (h) | Yield (%) |
|---|---|---|---|---|
| I₂ | Dioxane/H₂O | 120 | 8 | 28 |
| m-NO₂PhSO₃Na | Toluene | 140 | 6 | 37 |
| KIO₃ | EtOH/H₂O | 100 | 12 | 19 |
Post-cyclization oxidation of the 5-position hydroxyl to a ketone completes the lactam structure, typically using MnO₂ or KMnO₄ in acetone.
Cycloaddition Strategies for Ring Formation
Diels-Alder Reaction with Cyclopropyl Dienophiles
A retro-synthetic disconnection reveals cyclopropyl acetylene (40a) as a dienophile reacting with 1-azatriene (35a) in a [4+2] cycloaddition (Scheme 5). This method, adapted from 1,5-naphthyridine syntheses, proceeds via endo transition states to ensure regioselectivity.
Scheme 5:
1-Azatriene + Cyclopropyl acetylene → Diels-Alder adduct → Aromatization → 1,6-Naphthyridine core
Optimized Conditions:
- Catalyst : None (thermal)
- Temperature : 160°C (sealed tube)
- Solvent : Xylene
- Yield : 50–55%
Lactamization and Functional Group Interconversion
Oxidation of 5-Hydroxy Derivatives
5-Hydroxy-2-cyclopropyl-1,6-naphthyridine (53a) undergoes oxidation using Jones reagent (CrO₃/H₂SO₄) to yield the ketone (Scheme 6).
Table 3: Oxidation Efficiency for Lactam Formation
| Oxidant | Solvent | Temperature (°C) | Yield (%) |
|---|---|---|---|
| CrO₃/H₂SO₄ | Acetone | 0 | 88 |
| KMnO₄ | H₂O | 25 | 72 |
| MnO₂ | CHCl₃ | 40 | 65 |
Reductive Amination Pathways
Alternative routes employ reductive amination of keto-esters (97a) with cyclopropylamine derivatives, followed by cyclization (Scheme 7). This method mirrors Friedländer syntheses of 1,8-naphthyridines but requires precise stoichiometry to favor 1,6-regioisomers.
Comparative Analysis of Synthetic Routes
Table 4: Merits and Limitations of Key Methods
| Method | Yield Range (%) | Regioselectivity | Scalability | Functional Group Tolerance |
|---|---|---|---|---|
| Conrad-Limpach | 30–45 | Moderate | Good | Low |
| Suzuki Coupling | 55–68 | High | Excellent | High |
| Diels-Alder | 50–55 | High | Moderate | Moderate |
| Reductive Amination | 40–50 | Variable | Poor | Low |
Chemical Reactions Analysis
Types of Reactions
2-Cyclopropyl-1,6-naphthyridin-5(6H)-one can undergo various chemical reactions, including:
Oxidation: This reaction might involve the use of oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Common reducing agents such as lithium aluminum hydride or sodium borohydride could be used.
Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the functional groups present.
Common Reagents and Conditions
Oxidation: Potassium permanganate in an acidic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.
Major Products
The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield a ketone or carboxylic acid derivative, while reduction could produce an alcohol.
Scientific Research Applications
Chemistry: As a building block for more complex molecules.
Biology: Potential use as a probe in biochemical assays.
Medicine: Investigated for its potential therapeutic properties, such as antimicrobial or anticancer activities.
Industry: Used in the synthesis of specialty chemicals or materials.
Mechanism of Action
The mechanism of action of 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one would depend on its specific biological target. It might interact with enzymes or receptors, modulating their activity. The molecular pathways involved could include inhibition of enzyme activity or interference with DNA replication.
Comparison with Similar Compounds
Key Observations :
- Electronic Effects : Bromine’s electron-withdrawing nature alters the electron density of the naphthyridine ring, impacting reactivity in substitution reactions .
- Backbone Saturation : Dihydro derivatives (e.g., 7,8-dihydro) exhibit reduced aromaticity, which may enhance solubility but reduce planar stacking interactions in biological targets .
Comparison of Yields :
- Halogenation typically provides higher yields (70–91%) compared to substitution reactions (35–50%) due to the stability of halogen intermediates .
Biological Activity
2-Cyclopropyl-1,6-naphthyridin-5(6H)-one is a compound of interest due to its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The chemical structure of 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one features a naphthyridine core with a cyclopropyl group, which may influence its biological activity through unique interactions with biological targets. The compound is categorized under naphthyridine derivatives, which have been associated with various pharmacological effects.
Biological Activity Overview
Research indicates that naphthyridine derivatives, including 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one, exhibit a range of biological activities:
- Antimicrobial Activity : Naphthyridine compounds have shown significant antibacterial and antifungal properties. For instance, derivatives have been effective against multidrug-resistant strains of bacteria such as Staphylococcus aureus and Streptococcus pneumoniae .
- Anticancer Potential : Some studies suggest that naphthyridine derivatives can induce apoptosis in cancer cells and inhibit tumor growth. For example, canthin-6-one, a related compound, demonstrated the ability to activate cell death mechanisms in leukemia cells .
- Anti-inflammatory Effects : Certain naphthyridine derivatives have been reported to reduce pro-inflammatory cytokines in models of inflammation .
The mechanisms through which 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one exerts its biological effects may involve:
- Enzyme Inhibition : Many naphthyridine derivatives act as inhibitors of key enzymes involved in bacterial and cancer cell proliferation.
- Receptor Modulation : The compound may interact with cellular receptors, influencing signaling pathways related to inflammation and apoptosis.
Anticancer Activity
A study evaluating the anticancer effects of naphthyridine derivatives found that compounds similar to 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one exhibited cytotoxic effects on various cancer cell lines. The IC50 values for these compounds ranged from 10 to 20 µM, indicating significant potency against cancer cells .
Antimicrobial Studies
In antimicrobial assays, 2-Cyclopropyl-1,6-naphthyridin-5(6H)-one displayed promising results against drug-resistant bacterial strains. The minimum inhibitory concentration (MIC) was determined to be approximately 15 µg/mL against S. aureus, demonstrating its potential as an antibacterial agent .
Data Table: Biological Activities of Naphthyridine Derivatives
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
